Cas no 2172458-84-1 (1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172458-84-1
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 6012125
• PubChem ID: 165442066
• Update Time: 2025-06-13

1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594560
• 2172458-84-1

• Inchi： 1S/C9H13N3O/c1-2-9-8(6-13)10-11-12(9)5-7-3-4-7/h6-7H,2-5H2,1H3
• InChI Key： NFUVIRYFYFZRTK-UHFFFAOYSA-N
• SMILES： O=CC1=C(CC)N(CC2CC2)N=N1

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde

Professional Introduction to Compound with CAS No. 2172458-84-1 and Product Name: 1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde

The compound identified by the CAS number 2172458-84-1 and the product name 1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic aldehyde derivative has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a cyclopropylmethyl substituent and an ethyl group on the triazole ring introduces specific steric and electronic properties that make this compound a promising candidate for further investigation.

Structurally, 1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde belongs to the triazole class of compounds, which are well-known for their broad spectrum of biological activities. The aldehyde functionality at the 4-position of the triazole ring provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives. This feature is particularly valuable in drug discovery, where functional group transformations are often employed to optimize pharmacokinetic properties and target specificity.

In recent years, there has been growing interest in triazole derivatives as pharmacophores due to their ability to interact with various biological targets. For instance, studies have demonstrated that triazole-containing compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties. The cyclopropylmethyl group in this molecule contributes to its molecular rigidity, which can enhance binding affinity to biological receptors. Additionally, the ethyl substituent at the 5-position may influence the compound's solubility and metabolic stability, critical factors in drug development.

One of the most compelling aspects of 1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde is its potential as a building block for novel therapeutic agents. The aldehyde group serves as a versatile handle for condensation reactions with amines or hydrazines, leading to Schiff bases or hydrazones, respectively. These derivatives have shown promise in various pharmacological assays. For example, Schiff base analogs derived from triazole aldehydes have been reported to exhibit significant inhibitory activity against certain enzymes implicated in inflammatory diseases.

Recent research has also highlighted the importance of heterocyclic compounds in addressing emerging therapeutic challenges. The structural motif of 1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde aligns well with current trends in medicinal chemistry towards designing molecules with enhanced bioavailability and reduced toxicity. The cyclopropyl ring, known for its metabolic stability, can contribute to prolonging the half-life of drug candidates while minimizing off-target effects.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in catalytic methods have enabled more efficient preparation of complex triazole derivatives, reducing the environmental impact of synthetic processes. Such improvements are crucial for sustainable drug development practices.

In vitro studies have begun to explore the biological profile of 1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde, revealing intriguing interactions with model biological systems. Preliminary assays suggest that this compound may modulate pathways relevant to neurological disorders and metabolic diseases. While these findings are promising, further investigation is needed to fully elucidate its mechanism of action and therapeutic potential.

The integration of computational chemistry into drug discovery has accelerated the process of identifying lead compounds like 1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structure before experimental validation. This approach not only saves time but also enhances the likelihood of success in subsequent preclinical studies.

As our understanding of disease mechanisms evolves, so does the demand for innovative therapeutic solutions. The unique structural features of 2172458-84-1 make it a valuable asset in modern drug development pipelines. By leveraging its reactivity and biological potential, researchers aim to design next-generation drugs that address unmet medical needs more effectively than existing treatments.

The future directions for research on this compound include exploring its role in combinatorial therapies and developing novel formulations that enhance its delivery efficiency. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications. With continued investment in pharmaceutical innovation, compounds like 1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde hold great promise for improving patient outcomes across various therapeutic areas.